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Compound of Interest

Compound Name: Diclosulam

Cat. No.: B129774 Get Quote

Introduction

Diclosulam is a selective, systemic herbicide belonging to the triazolopyrimidine sulfonanilide

chemical family.[1] It is effective for the pre-emergence and early post-emergence control of a

wide spectrum of broadleaf weeds and sedges in soybean cultivation.[1][2] The mode of action

of diclosulam is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for

the biosynthesis of branched-chain amino acids (leucine, isoleucine, and valine) in susceptible

plants.[1][2][3][4] This inhibition leads to the cessation of cell division and ultimately the death

of the weed. This document provides detailed protocols for evaluating the efficacy of

diclosulam on common soybean weeds in both greenhouse and field settings.
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Caption: Diclosulam's mode of action targeting the ALS enzyme.

Experimental Protocols
Greenhouse Bioassay for Diclosulam Efficacy
This protocol is designed to rapidly assess the dose-response of various weed species to

diclosulam under controlled environmental conditions.

1.1. Materials

Diclosulam formulation (e.g., 84% Water Dispersible Granules - WDG)

Seeds of target weed species (e.g., Amaranthus retroflexus, Chenopodium album, Cyperus

rotundus)[5][6][7]

Soybean seeds (as a measure of crop tolerance)
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Pots (10-15 cm diameter) filled with a standardized potting mix

Greenhouse with controlled temperature (25-30°C), humidity (60-70%), and photoperiod (14-

16 hours light)

Calibrated laboratory sprayer

Deionized water

Adjuvant (optional, e.g., ethoxylated isodecyl alcohol)[6][7]

Drying oven

Analytical balance

1.2. Experimental Design

A completely randomized design (CRD) is typically used.

Treatments should include a range of diclosulam application rates (e.g., 0, 18, 22, 26, 35,

and 70 g a.i./ha) to determine the dose-response curve.[3][4][8][9]

Include an untreated (weedy) and a weed-free (hand-weeded) control.

Each treatment should be replicated at least four times.

1.3. Procedure

Planting: Sow a known number of weed seeds (e.g., 10-20) and 3-4 soybean seeds in each

pot. Lightly cover with soil.

Growth: Allow plants to grow to the 2-3 leaf stage for post-emergence applications. For pre-

emergence, apply diclosulam within 48 hours of sowing.

Herbicide Preparation and Application:

Prepare a stock solution of diclosulam in deionized water.

Make serial dilutions to achieve the desired application rates.
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If using an adjuvant, add it to the spray solution according to the manufacturer's

recommendations.[6][7]

Apply the herbicide solution evenly to the pots using a calibrated laboratory sprayer.

Data Collection:

Visual Injury Assessment: Rate phytotoxicity on a scale of 0% (no injury) to 100% (plant

death) at 7, 14, and 21 days after treatment (DAT).

Weed Control Efficacy (%): At 21 DAT, count the number of surviving weeds in each pot

and calculate the percentage of control relative to the untreated pots.

Biomass Reduction: At 21 DAT, harvest the above-ground plant material for each species

separately. Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

Field Trial Protocol for Diclosulam Efficacy
This protocol outlines the procedure for evaluating diclosulam efficacy under real-world

agricultural conditions.

2.1. Materials

Diclosulam formulation (e.g., 84% WDG)

Soybean variety suitable for the local growing conditions

Naturally infested field with target weed species

Tractor-mounted or backpack sprayer with calibrated nozzles

Plot marking equipment (stakes, measuring tapes)

Data collection tools (quadrats, hand-held data logger)

2.2. Experimental Design

A randomized complete block design (RCBD) is recommended to account for field variability.
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Plot size should be adequate for representative sampling (e.g., 3m x 5m).

Treatments should include a range of diclosulam application rates (e.g., 18.75, 22, 26, 37.5

g a.i./ha) as pre-emergence or early post-emergence applications.[5][6][8][9]

Include an untreated (weedy) control and a weed-free (hand-weeded) control for

comparison.

Each treatment should have at least three to four replications.

2.3. Procedure

Site Selection and Preparation: Choose a field with a known history of uniform weed

infestation. Prepare the seedbed according to standard local practices for soybean

cultivation.

Soybean Planting: Plant soybeans at the recommended seeding rate and row spacing.

Herbicide Application:

Pre-emergence: Apply diclosulam within 2-3 days of sowing before crop and weed

emergence.[1]

Post-emergence: Apply when weeds are at the 1-3 leaf stage.[6]

Calibrate the sprayer to deliver a consistent volume of spray solution (e.g., 200-250 L/ha).

[2]

Data Collection:

Weed Density and Species Composition: At 30 and 60 days after sowing (DAS), place

quadrats (e.g., 0.5m x 0.5m) at random locations within each plot and count the number of

individuals of each weed species.

Weed Dry Matter: At 60 DAS, harvest the weeds from the quadrat areas, dry them, and

record the dry weight.
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Weed Control Efficiency (WCE): Calculate WCE using the formula: WCE (%) = [(WPC -

WPT) / WPC] x 100, where WPC is the weed population or dry matter in the control plot

and WPT is the weed population or dry matter in the treated plot.

Crop Phytotoxicity: Visually assess crop injury at 7 and 14 DAT on a 0-100% scale.

Soybean Yield and Yield Components: At crop maturity, harvest the soybeans from a

central area of each plot to determine grain yield. Also, measure yield components such

as pods per plant and 100-seed weight.

Experimental Workflow
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Caption: Workflow for greenhouse and field efficacy testing.
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The following tables summarize expected efficacy data for diclosulam based on published

research.

Table 1: Efficacy of Pre-emergence Diclosulam Application on Common Soybean Weeds

Weed Species
Common
Name

Application
Rate (g a.i./ha)

Weed Control
Efficiency (%)

Reference

Amaranthus

retroflexus
Redroot Pigweed 22 - 26 > 90 [8][9]

Chenopodium

album

Common

Lambsquarters
22 - 26 > 90 [8][9]

Cyperus

rotundus
Purple Nutsedge 26 > 85 [8][9]

Parthenium

hysterophorus

Parthenium

Weed
12.4 > 90 [2]

Trianthema

monogyna
Horse Purslane 26 > 90 [8]

Echinochloa

colona
Jungle Rice 12.4 Moderate [2]

Table 2: Efficacy of Early Post-emergence Diclosulam Application on Common Soybean

Weeds
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Weed Species
Common
Name

Application
Rate (g a.i./ha)

Weed Control
Efficiency (%)

Reference

Fallopia

convolvulus
Wild Buckwheat 11.25 100 [5][6]

Solanum nigrum
Black

Nightshade
11.25 100 [5][6]

Amaranthus

retroflexus
Redroot Pigweed 11.25 + Adjuvant > 80 [5][6]

Chenopodium

album

Common

Lambsquarters
11.25 + Adjuvant > 80 [5][6]

Table 3: Soybean Response to Diclosulam Application

Application
Timing

Application
Rate (g a.i./ha)

Crop Injury
Impact on
Yield

Reference

Pre-emergence up to 35
Minimal to no

injury

No negative

impact
[3][4][5]

Pre-emergence up to 70
Minimal transient

injury

No significant

reduction
[3][4]

Post-emergence 11.25 - 22.5
No phytotoxicity

observed

No negative

impact
[6]

Disclaimer: Herbicide efficacy can be influenced by various factors including soil type, organic

matter content, rainfall, and weed growth stage. It is essential to consult the product label for

specific application instructions and precautions. The application rates provided are for

experimental purposes and may vary based on the specific product formulation and local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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